3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2-fluorophenyl)propanamide

• Molecular Formula: C18H19FN2O
• Molecular Weight: 298.4 g/mol
• IUPAC Name: 3-(3,4-dihydro-1H-isoquinolin-2-yl)-N-(2-fluorophenyl)propanamide
• InChI: InChI=1S/C18H19FN2O/c19-16-7-3-4-8-17(16)20-18(22)10-12-21-11-9-14-5-1-2-6-15(14)13-21/h1-8H,9-13H2,(H,20,22)
• InChI Key: KCENAYZKEVDPSD-UHFFFAOYSA-N
• SMILES: C1CN(CC2=CC=CC=C21)CCC(=O)NC3=CC=CC=C3F

Description

3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2-fluorophenyl)propanamide is a chemical compound that has been of significant interest to the scientific community due to its potential applications in research. This compound is commonly referred to as 'F13714' and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in lab experiments.

Mechanism of Action

The mechanism of action of F13714 involves its binding to the dopamine D3 receptor, which is primarily located in the mesolimbic system of the brain. This binding results in the inhibition of dopamine release, which has been shown to be associated with various neurological disorders.
Biochemical and Physiological Effects:
F13714 has been shown to exhibit significant effects on the biochemical and physiological functions of the brain. It has been found to modulate the activity of various neurotransmitters, including dopamine, serotonin, and norepinephrine. Additionally, it has been shown to exhibit significant effects on the reward system of the brain, which is associated with addiction and other neurological disorders.

Advantages and Limitations for Lab Experiments

The use of F13714 in lab experiments has several potential advantages, including its high binding affinity for the dopamine D3 receptor and its potential applications in the treatment of various neurological disorders. However, there are also several limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for the study of F13714, including its potential applications in the treatment of addiction and other neurological disorders, its use as a tool for studying the dopamine D3 receptor, and its potential as a therapeutic agent for other neurotransmitter systems. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of F13714 involves the reaction of 2-fluorobenzaldehyde with 3,4-dihydroisoquinoline in the presence of sodium borohydride. The resulting intermediate is then reacted with 2-chloro-N-(propyl)propanamide to yield the final product.

Scientific Research Applications

F13714 has been extensively studied for its potential applications in scientific research. It has been found to exhibit significant binding affinity for the dopamine D3 receptor, making it a potential candidate for the treatment of various neurological disorders such as schizophrenia, Parkinson's disease, and addiction.